Cas no 59021-01-1 (Ethanethioic acid, S-[(1-methyl-1H-pyrrol-2-yl)methyl] ester)

• Product Name: Ethanethioic acid, S-[(1-methyl-1H-pyrrol-2-yl)methyl] ester
• CAS No: 59021-01-1
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 340133
• PubChem ID: 71443222
• Update Time: 2025-04-19

Ethanethioic acid, S-[(1-methyl-1H-pyrrol-2-yl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[(1-methyl-1H-pyrrol-2-yl)methyl] ester
• S-[(1-methylpyrrol-2-yl)methyl] ethanethioate
• S-[(1-Methyl-1H-pyrrol-2-yl)methyl] ethanethioate
• DTXSID70852053
• 59021-01-1
• S-((1-Methyl-1H-pyrrol-2-yl)methyl) ethanethioate

• Inchi： 1S/C8H11NOS/c1-7(10)11-6-8-4-3-5-9(8)2/h3-5H,6H2,1-2H3
• InChI Key： LXQHPERSQGWRIP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1=CC=CN1C

Computed Properties

• Exact Mass: 169.05623
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 22